Cas no 2155853-23-7 (4-azaspiro[2.5]octan-6-ol)

• Product Name: 4-azaspiro[2.5]octan-6-ol
• CAS No: 2155853-23-7
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5105973
• Update Time: 2026-03-03

4-azaspiro[2.5]octan-6-ol Chemical and Physical Properties

Names and Identifiers

• 4-azaspiro[2.5]octan-6-ol

• Inchi： 1S/C7H13NO/c9-6-1-2-7(3-4-7)8-5-6/h6,8-9H,1-5H2
• InChI Key： SPAHPXNPAMEFTR-UHFFFAOYSA-N
• SMILES： C1C2(CCC(O)CN2)C1

Additional information on 4-azaspiro[2.5]octan-6-ol

4-Azaspiro[2.5]octan-6-Ol: A Comprehensive Overview

4-Azaspiro[2.5]octan-6-ol, also known by its CAS number CAS No 2155853-23-7, is a unique organic compound with a spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and development. The spirocyclic framework of 4-Azaspiro[2.5]octan-6-ol provides a versatile platform for exploring novel chemical entities with diverse biological activities.

The synthesis of 4-Azaspiro[2.5]octan-6-ol involves a multi-step process that typically begins with the preparation of an appropriate diamine intermediate. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this complex structure with high enantioselectivity. Researchers have also explored alternative methodologies, such as ring-closing metathesis and microwave-assisted reactions, to optimize the synthesis of this compound and improve its scalability for industrial applications.

4-Azaspiro[2.5]octan-6-ol exhibits a wide range of biological activities, making it a valuable tool in drug discovery programs. For instance, studies have demonstrated that this compound possesses potent anti-inflammatory properties, which could be harnessed for the development of new treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, recent research has highlighted its potential as a modulator of GABA receptor activity, suggesting its utility in the treatment of neurological disorders such as epilepsy and anxiety.

The structural versatility of 4-Azaspiro[2.5]octan-6-ol has also made it an attractive candidate for use in the design of peptide mimetics and bioactive molecules. By incorporating this spirocyclic motif into larger molecular frameworks, scientists have been able to create compounds with enhanced stability, bioavailability, and target specificity. For example, derivatives of 4-Azaspiro[2.5]octan-6-ol have been shown to exhibit potent inhibitory activity against various enzymes involved in cancer progression, offering promising leads for anti-cancer drug development.

In terms of applications, 4-Azaspiro[2.5]octan-6-ol has found utility in both academic research and industrial settings. Its use as a chiral building block in asymmetric synthesis has facilitated the construction of complex natural products and pharmaceutical agents with high enantiomeric excess. Furthermore, the compound has been employed as a ligand in catalytic processes, enabling the selective formation of enantioenriched products in various organic transformations.

The safety profile of 4-Azaspiro[2.5]octan-6-ol has been extensively evaluated in preclinical studies, with results indicating that it exhibits low toxicity at therapeutic doses. However, further investigations are required to fully understand its long-term effects and potential for off-target interactions. Regulatory agencies have also expressed interest in this compound due to its novel mechanism of action and potential therapeutic benefits.

In conclusion, 4-Azaspiro[2.5]octan-6-Ol (CAS No 2155853-23-7) represents a significant advancement in the field of organic chemistry and pharmacology. Its unique spirocyclic structure, coupled with its diverse biological activities and synthetic versatility, positions it as a valuable asset in drug discovery and development efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the advancement of modern medicine.